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Compound of Interest

Compound Name: Rauvoyunine C

Cat. No.: B12439374

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rauvoyunine C is a complex indole alkaloid belonging to the large family of natural products
isolated from plants of the Rauvolfia genus. Alkaloids from this genus, such as reserpine and
ajmaline, have a long history of medicinal use and have been the subject of extensive
phytochemical and pharmacological research. This technical guide provides a comprehensive
overview of the known and predicted physicochemical properties of Rauvoyunine C. The
information presented herein is intended to serve as a valuable resource for researchers
engaged in natural product chemistry, pharmacology, and drug discovery and development.

Physicochemical Data

The fundamental physicochemical properties of Rauvoyunine C are summarized in the table
below. These parameters are crucial for its identification, purification, and formulation.
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Property Value Source
CAS Number 1211543-01-9 [1][21[3]
Molecular Formula C32H36N209 [11[2][3]
Molecular Weight 592.65 g/mol [11[3]
Appearance Powder [1112]
Melting Point 173-175 °C (from acetone) [1][3]

Boiling Point (Predicted)

685.7 £ 55.0 °C

[1]3]

Density (Predicted) 1.39 + 0.1 g/cm3 [11[3]

pKa (Predicted) 3.97+£0.40 [1][3]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [11[3]

Acetate, DMSO, Acetone

Experimental Protocols

Detailed experimental protocols for the determination of key physicochemical properties are

outlined below. These represent standard methodologies applicable to natural products like

Rauvoyunine C.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely used and reliable technique.

o Sample Preparation: A small amount of the dry, powdered Rauvoyunine C is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or an automated detection system.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.
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e Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the last solid crystal melts are recorded. This range represents
the melting point. A sharp melting range (e.g., 0.5-1 °C) is indicative of a pure compound.

Solubility Assessment (Shake-Flask Method)

The shake-flask method is a standard procedure for determining the equilibrium solubility of a
compound in a given solvent.

o Sample Preparation: An excess amount of solid Rauvoyunine C is added to a known
volume of the solvent (e.g., water, ethanol, DMSO) in a sealed flask.

o Equilibration: The flask is agitated (e.g., using a mechanical shaker) at a constant
temperature for a prolonged period (typically 24-72 hours) to ensure that equilibrium is
reached between the undissolved solid and the saturated solution.

» Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the
undissolved solid from the saturated solution.

e Quantification: A known volume of the clear, saturated solution is carefully removed and the
concentration of the dissolved Rauvoyunine C is determined using a suitable analytical
technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or
mass spectrometry. The resulting concentration represents the solubility of the compound in
that solvent at that temperature.
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Hypothetical Signaling Pathway for a Rauvolfia Alkaloid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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